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Compound of Interest

Compound Name: 2-Naphthalenesulfonyl chloride

Cat. No.: B1194188

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 2-
naphthalenesulfonyl chloride, with a specific focus on its melting and boiling points. The
information herein is intended to support research and development activities where this
compound is utilized as a key starting material or intermediate.

Core Physicochemical Data

2-Naphthalenesulfonyl chloride is a solid, crystalline compound at room temperature.[1][2] Its
key physical properties are summarized in the table below, providing a baseline for its handling,
storage, and reaction setup.
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Property Value Source

Molecular Formula C10H7CIO2S [1103114]

Molecular Weight 226.67 g/mol [11[2][3]
White to light yellow or beige

Appearance [2][3]
powder/crystal

Melting Point 74 -78 °C [11[3]

Boiling Point 147.7 °C at 0.6 mmHg [1][5]

- Insoluble in water; soluble in

Solubility [31[5]

toluene

Experimental Protocols for Property Determination

The following sections detail the standard methodologies for determining the melting and
boiling points of organic compounds like 2-naphthalenesulfonyl chloride.

The melting point of 2-naphthalenesulfonyl chloride is typically determined using the
capillary method with a melting point apparatus (e.g., MelTemp) or a Thiele tube.

Protocol:

o Sample Preparation: A small amount of dry 2-naphthalenesulfonyl chloride is finely
crushed into a powder. The open end of a capillary tube is jabbed into the powder to collect a
sample.[6][7] The tube is then inverted and tapped gently to pack the solid into the closed
end, aiming for a sample height of 2-3 mm.[6]

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.

» Heating and Observation: The sample is heated at a steady, slow rate (approximately 1-2 °C
per minute) as the temperature approaches the expected melting point.

o Data Recording: Two temperatures are recorded:

o Ti: The temperature at which the first droplet of liquid appears.
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o T2: The temperature at which the entire solid sample has completely melted into a clear
liquid.

e Melting Range: The melting point is reported as the range between T1 and T2. For 2-
naphthalenesulfonyl chloride, this is typically observed between 74 °C and 78 °C.[3]

Due to its high boiling point at atmospheric pressure, the boiling point of 2-
naphthalenesulfonyl chloride is determined under reduced pressure (vacuum) to prevent
decomposition. The reflux method is a common approach.

Protocol:

Apparatus Setup: A small quantity (e.g., 5 mL) of 2-naphthalenesulfonyl chloride is placed
in a round-bottomed flask with a few boiling chips. A condenser is fitted vertically to the flask,
and a thermometer is positioned so that the bulb is just below the side arm of the condenser,
ensuring it measures the temperature of the vapor, not the boiling liquid.[8]

Pressure Reduction: The apparatus is connected to a vacuum source, and the pressure is
lowered to a stable value (e.g., 0.6 mmHQ).

Heating: The flask is gently heated, causing the liquid to boil and its vapor to rise into the
condenser.

Equilibrium and Measurement: The heating is controlled to maintain a steady reflux, where
the vapor condenses and drips back into the flask. The temperature at which the vapor
temperature stabilizes during a steady reflux is recorded as the boiling point at that specific
pressure.[8] For 2-naphthalenesulfonyl chloride, this value is 147.7 °C at 0.6 mmHg.[1][5]

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Sample Preparation Measuremen t Data Recording Final Result

Crush Solid Sample Pack into Capillary Tube (2-3mm) o Place in Apparatus o in) erve >| Record T1 (First Droplet) H Record T2 (Fully Liquid) |»4|> R
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Caption: Workflow for Melting Point Determination.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination via Reflux.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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